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Compound of Interest

Compound Name: Fmoc-D-Abu-OH

Cat. No.: B557763

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for Na-
Fmoc-D-a-aminobutyric acid (Fmoc-D-Abu-OH), a key reagent in peptide synthesis.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

Fmoc-D-Abu-OH is classified as a hazardous substance. The primary hazards associated with
this compound are:

o Skin Irritation: Causes skin irritation.[1][2]
o Eye Irritation: Causes serious eye irritation.[1][2]
e Respiratory Irritation: May cause respiratory irritation.[1][2]

While specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) are not readily available for Fmoc-D-Abu-OH, the identified hazards
necessitate stringent safety protocols.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Fmoc-D-Abu-OH is provided in the
table below.
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Property Value

Chemical Formula C19H1oNO4[2][3][4]1[5]

Molecular Weight 325.36 g/mol [4][5]

Appearance White to off-white or beige powder/crystalline
powder.[6]

Melting Point 161-163 °C[2][4]

Solubility Generally good solubility in organic solvents.[3]

Storage Temperature 2-8°C[2][5][7]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of the compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Fmoc-D-Abu-OH to determine the
appropriate level of PPE. The following are minimum recommendations:

o Eye Protection: Safety glasses with side shields or goggles are mandatory.[8]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[8]

» Respiratory Protection: If handling fine powders or generating dust, a NIOSH-approved
respirator (e.g., N95) is recommended.[5][7]

« Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[3]

Engineering Controls

Work with Fmoc-D-Abu-OH should be conducted in a well-ventilated area.[1][2][8] A chemical
fume hood is recommended, especially when handling larger quantities or if there is a potential
for dust generation.[8]
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General Hygiene Practices

» Avoid contact with skin, eyes, and clothing.[8]
e Do not breathe dust.[1][8]
e Wash hands thoroughly after handling and before eating, drinking, or smoking.[8]

e Remove contaminated clothing and wash it before reuse.[1]

Storage

Store Fmoc-D-Abu-OH in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[2][8] Recommended storage temperature is between 2-8°C.[2][5][7]

Emergency Procedures
First Aid Measures

« Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[1][2]

o Skin Contact: In case of skin contact, immediately wash with plenty of soap and water. If skin
irritation occurs, seek medical advice.[1][2][8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.[8]

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek medical
attention.

Spills and Leaks

For small spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.[8] For larger spills, follow the same procedure, and
ensure the area is well-ventilated.[8] Prevent the material from entering drains.[8]

Stability and Reactivity
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 Stability: Stable under recommended storage conditions.[8]
e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[8]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products may include carbon oxides (CO, CO:z) and nitrogen oxides (NOXx).[8]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for Fmoc-D-Abu-OH are not publicly available, the following
are summaries of the standardized OECD (Organisation for Economic Co-operation and
Development) protocols used to assess skin and eye irritation.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline outlines the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the preferred species for this test.[9]

o Application: A single dose of the test substance (0.5 g for solids) is applied to a small area of
shaved skin (approximately 6 cm?2).[9] An untreated area of skin serves as a control.[9]

o Exposure: The test substance is held in contact with the skin for a specified period, typically
4 hours.[9]

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specific intervals (e.g., 1, 24, 48, and 72 hours) after removal of the test substance.[10]
Observations may continue for up to 14 days to assess the reversibility of any effects.[9][10]

» Classification: The substance is classified as an irritant based on the severity and
persistence of the observed skin reactions.[8]
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OECD 404: Skin lrritation Protocol

Observation Period Scoring
(1, 24, 48, 72 hrs, up to 14 days)

Test Substance Application
(0.5g on rabbit skin)

Evaluation Classification
(=D Enenalgiccens (Iritant or Non-Irritant)
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Experimental workflow for OECD Guideline 404.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This guideline details the method for determining the potential of a substance to cause eye
irritation or corrosion.

Methodology:
o Test Animal: The albino rabbit is the recommended test animal.[4]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye.[1][4] The other eye remains untreated and serves as a control.[1][4]

o Observation: The eye is examined for signs of irritation, including corneal opacity, iritis, and
conjunctival redness and swelling, at 1, 24, 48, and 72 hours after application.[4] The
observation period can extend up to 21 days to assess the reversibility of effects.[1][3]

o Classification: The substance is classified based on the severity and reversibility of the
observed ocular lesions.[1]

OECD 405: Eye Irritation Protocol

Test Substance Instillation Post-Application > Observation Period Scoring > Assess Corneal Opacity, Iritis, Evaluation > Classification
(Conjunctival Sac) (1, 24, 48, 72 hrs, up to 21 days) Conjunctival Redness & Edema (Irritant or Non-Irritant)
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Experimental workflow for OECD Guideline 405.
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Logical Flow of Safe Handling Procedures

The following diagram illustrates the logical progression of safety measures when working with
Fmoc-D-Abu-OH.

Safe Handling Workflow for Fmoc-D-Abu-OH
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Logical workflow for safe handling of Fmoc-D-Abu-OH.

This guide is intended to provide comprehensive safety and handling information for Fmoc-D-
Abu-OH. It is not a substitute for a thorough risk assessment and adherence to all applicable

institutional and regulatory safety protocols. Always consult the most recent Safety Data Sheet
(SDS) before working with any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of Fmoc-D-Abu-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557763#fmoc-d-abu-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b557763?utm_src=pdf-custom-synthesis
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264070622-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.biosynth.com/p/FDD-1806-PI/112883-39-3-fmoc-d-aspotbu-oh
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.benchchem.com/product/b557763#fmoc-d-abu-oh-safety-and-handling-precautions
https://www.benchchem.com/product/b557763#fmoc-d-abu-oh-safety-and-handling-precautions
https://www.benchchem.com/product/b557763#fmoc-d-abu-oh-safety-and-handling-precautions
https://www.benchchem.com/product/b557763#fmoc-d-abu-oh-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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